1-(3-(4-bromophenyl)-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-((1-(4-methylbenzyl)-1H-indol-3-yl)thio)ethanone

• IUPAC Name: 1-[5-(4-bromophenyl)-3-(2,3-dimethoxyphenyl)-3,4-dihydropyrazol-2-yl]-2-[1-[(4-methylphenyl)methyl]indol-3-yl]sulfanylethanone
• InChI: InChI=1S/C35H32BrN3O3S/c1-23-11-13-24(14-12-23)20-38-21-33(27-7-4-5-9-30(27)38)43-22-34(40)39-31(28-8-6-10-32(41-2)35(28)42-3)19-29(37-39)25-15-17-26(36)18-16-25/h4-18,21,31H,19-20,22H2,1-3H3
• InChI Key: KEJLQXJYDRFSPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=C(C3=CC=CC=C32)SCC(=O)N4C(CC(=N4)C5=CC=C(C=C5)Br)C6=C(C(=CC=C6)OC)OC
• Molecular Formula: C35H32BrN3O3S
• Molecular Weight: 654.6 g/mol

Description

1-(3-(4-bromophenyl)-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-((1-(4-methylbenzyl)-1H-indol-3-yl)thio)ethanone is a useful research compound. Its molecular formula is C35H32BrN3O3S and its molecular weight is 654.62. The purity is usually 95%.
BenchChem offers high-quality 1-(3-(4-bromophenyl)-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-((1-(4-methylbenzyl)-1H-indol-3-yl)thio)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-(4-bromophenyl)-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-((1-(4-methylbenzyl)-1H-indol-3-yl)thio)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Research has delved into the synthesis of heterocyclic compounds, including pyrazole and isoxazole derivatives, by reacting 2-aminobenzaldehyde with various compounds. These studies focus on the synthesis process, characterization, and potential applications of such compounds in scientific research, particularly highlighting the structural and chemical diversity achievable through heterocyclic chemistry (Adnan, Hassan, & Thamer, 2014).

Crystal Structures

• Another facet of research on similar compounds involves the determination of crystal structures through X-ray single crystal structure determination. This work provides insights into the molecular configurations and dihedral angles of pyrazole compounds, contributing to a deeper understanding of their structural properties (Loh et al., 2013).

Photophysical and Chemosensory Properties

• Studies have also investigated the photophysical properties of pyrazoline derivatives, examining aspects such as absorption, emission, and fluorescence quantum yield. This research highlights the potential use of such compounds as fluorescent chemosensors for metal ion detection, demonstrating the intersection of organic synthesis and analytical chemistry (Khan, 2020).

Antimicrobial and Antioxidant Activities

• The antimicrobial and antioxidant activities of pyrazoline derivatives have been explored, assessing their efficacy against various bacterial and fungal strains. This area of research underscores the potential pharmaceutical applications of these compounds, contributing to the search for new therapeutic agents (Kitawat & Singh, 2014).